Glutarimide

Description

Glutarimide is an organic compound with the formula (CH2)3(CO)2NH, appearing as a white solid . It forms from the dehydration of the amide of glutaric acid . It is also known as 2,6-piperidinedione . Glutarimide is soluble in water, hot ethanol, and boiling benzene but insoluble in ether . It has a melting point of 155-157 °C .

Glutarimide is a core structure in various drugs, such as lenalidomide, which treats anemia and multiple myeloma, and cycloheximide, a protein synthesis inhibitor . It acts as an inhibitor of protein synthesis and is a reactant for thionations and biocatalytic asymmetric synthesis of sitagliptin production . It is also employed in the generation of beta-adrenoceptor ligands, enantioselective synthesis of securinega alkaloids, and alfa-fluoro-alfa amino amides, as well as in intramolecular amidocyclopropanation reactions . Histamine glutarimide, a similar compound, is under investigation as a treatment for cough related to acute respiratory infections and acts as a glutaminyl cyclase inhibitor .

Glutarimide's role as a protein synthesis inhibitor and its presence in anticancer drugs highlight its pharmacological importance . The glutarimide molecule's CRBN binding property is found in thalidomide, and the cytotoxic activity of triazole-quinoxaline has led to the synthesis of new anticancer drugs .

• CAS No.: 1121-89-7
• Product Name: Glutarimide
• Molecular Formula: C5H7NO2
• Molecular Weight: 113.11 g/mol
• IUPAC Name: piperidine-2,6-dione
• Standard InChI: InChI=1S/C5H7NO2/c7-4-2-1-3-5(8)6-4/h1-3H2,(H,6,7,8)
• Standard InChIKey: KNCYXPMJDCCGSJ-UHFFFAOYSA-N
• SMILES: C1CC(=O)NC(=O)C1
• Canonical SMILES: C1CC(=O)NC(=O)C1
• Appearance: Solid Powder
• Purity: > 95%
• Synonyms: glutarimide; glutarimide calcium salt
• PubChem Compound: 70726
• Last Modified: Aug 15 2023